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Compound Name: Closantel sodium dihydrate

Cat. No.: B7856434

Introduction

Closantel is a salicylanilide anthelmintic used in veterinary medicine to treat and control
parasitic infections in ruminants, primarily against liver flukes (Fasciola hepatica) and certain
nematodes, such as Haemonchus contortus. Its mechanism of action involves the uncoupling
of oxidative phosphorylation in parasite mitochondria, leading to a disruption of energy
metabolism and subsequent parasite death. This document provides detailed application notes
and experimental protocols for researchers, scientists, and drug development professionals to
assess the efficacy of closantel in sheep. The protocols are based on established guidelines,
including those from the World Association for the Advancement of Veterinary Parasitology
(WAAVP).[1][2][3][4]

Data Presentation: Efficacy of Closantel Against Key
Sheep Parasites

The following tables summarize the efficacy of closantel against Haemonchus contortus and
Fasciola hepatica in sheep as reported in various studies.

Table 1: Efficacy of Closantel against Haemonchus contortus in Sheep

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b7856434?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/7571325/
https://repository.up.ac.za/items/ef553cc5-641e-42ff-9848-205f3e04fa42
https://pubmed.ncbi.nlm.nih.gov/38728835/
https://www.waavp.org/resources/published-guidelines.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7856434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Dosage (mg/kg

Route of

body weight) Administration Efficacy (%) Study Reference
10 Oral 91.24 - 98.23 5]
10 Oral 100 (6]
7.5 Oral >05 [7]
15.0 Oral >05 [7]
5 Oral 84.6 (8]

Table 2: Efficacy of Closantel against Fasciola hepatica in Sheep

Dosage (mgl/kg Route of .
. L . Efficacy (%) Study Reference
body weight) Administration
10 Oral 100 [9]
Not Specified Not Specified 95-100 [10]
Not specified, but
10 Oral or Subcutaneous [11]

effective

Experimental Protocols

Two primary methods are employed to evaluate the efficacy of closantel in sheep: the Fecal

Egg Count Reduction Test (FECRT) and the Controlled Efficacy Test.

Fecal Egg Count Reduction Test (FECRT)

The FECRT is a common field method to assess anthelmintic efficacy by comparing fecal egg

counts before and after treatment.

Objective: To determine the percentage reduction in parasite egg shedding in sheep following

treatment with closantel.

Materials:
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o Test animals (sheep) with naturally acquired gastrointestinal nematode infections.

¢ Closantel formulation.

e Weighing scales.

e Dosing gun.

e Fecal collection bags and containers.

e Microscope, slides, and counting chambers (e.g., McMaster slide).

» Flotation solution (e.g., saturated sodium chloride).

Procedure:

¢ Animal Selection:

o Select a minimum of 15-20 sheep with naturally acquired parasitic infections.

o Animals should not have been treated with a broad-spectrum anthelmintic in the preceding
8 weeks.

o A pre-treatment fecal egg count (FEC) should indicate a sufficient level of infection (e.g., a
group average of at least 200-300 eggs per gram of feces).

e Pre-Treatment (Day 0):

o Individually identify each sheep (e.g., with ear tags).

o Weigh each animal to ensure accurate dosing.

o Collect a fresh fecal sample (approximately 5-10 grams) directly from the rectum of each
selected sheep.

o Administer the recommended dose of closantel orally to each animal in the treatment
group. An untreated control group should be maintained under the same conditions.

e Post-Treatment (Day 14):
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o Fourteen days after treatment, collect a second fecal sample from each of the same
sheep.

e Fecal Egg Count:

o Perform a fecal egg count on all individual pre- and post-treatment samples using a
standardized technique, such as the modified McMaster method.

» Calculation of Efficacy:
o Calculate the group mean FEC for the pre-treatment and post-treatment samples.
o The percentage reduction in fecal egg count is calculated using the following formula:
Efficacy (%) = (1 - (Mean Post-Treatment FEC / Mean Pre-Treatment FEC)) * 100
Interpretation of Results:
» An efficacy of 95% or greater is generally considered effective.

e An efficacy of less than 95% may indicate the presence of anthelmintic resistance.

Controlled Efficacy Test

The controlled efficacy test is a more rigorous method typically used for drug registration
studies, involving experimental infection and parasite recovery at necropsy.[1][2][3]

Objective: To determine the efficacy of closantel against specific larval and adult stages of a
target parasite species under controlled laboratory conditions.

Materials:

Parasite-free lambs.

Infective larvae (L3) of the target parasite (e.g., Haemonchus contortus).

Closantel formulation.

Facilities for housing animals individually and preventing reinfection.
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e Equipment for necropsy and parasite recovery.
Procedure:
e Animal Selection and Acclimatization:

o Use parasite-naive lambs of a similar age and weight.

o House the lambs in conditions that prevent accidental parasitic infection and allow them to
acclimatize to the environment and diet.

o Experimental Infection:

o Infect each lamb orally with a known number of infective larvae (e.g., 5,000 L3 of H.
contortus).

e Treatment:

o After a pre-determined period to allow the parasites to establish and mature to the desired
stage (e.g., 21 days for adult H. contortus), randomly allocate the lambs to a treatment
group and an untreated control group (minimum of 6 animals per group).

o Weigh each animal and administer the specified dose of closantel to the treatment group.

o Necropsy and Parasite Recovery:

[¢]

Approximately 7-10 days after treatment, humanely euthanize all animals in both the
treated and control groups.

o At necropsy, collect the entire gastrointestinal tract (or specific target organs like the liver
for Fasciola hepatica).

o Systematically wash the contents of the abomasum and intestines over a series of sieves
to recover all adult and larval parasites.

o Count the number of each parasite species recovered from each animal.

» Calculation of Efficacy:
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o Calculate the mean worm burden for the control group and the treated group.
o The percentage efficacy is calculated using the following formula:

Efficacy (%) = ((Mean worm count in control group - Mean worm count in treated group) /

Mean worm count in control group) * 100

Mandatory Visualizations
Mechanism of Action: Uncoupling of Oxidative
Phosphorylation

Closantel disrupts the parasite's energy metabolism by acting as a protonophore, uncoupling
oxidative phosphorylation in the mitochondria. This leads to the dissipation of the proton
gradient across the inner mitochondrial membrane, which is essential for ATP synthesis.
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Caption: Closantel uncouples oxidative phosphorylation in parasite mitochondria.

Experimental Workflow: Fecal Egg Count Reduction Test
(FECRT)

The following diagram illustrates the key steps in conducting a Fecal Egg Count Reduction
Test.
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Caption: Workflow for the Fecal Egg Count Reduction Test (FECRT).
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Logical Relationship: Controlled Efficacy Test Design

This diagram outlines the logical design of a controlled efficacy test for anthelmintic evaluation.
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Caption: Logical design of a controlled efficacy test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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